Cas no 655227-34-2 (Benzene, 1,4-dibromo-2-[(6-bromohexyl)oxy]-5-(hexyloxy)-)

• Product Name: Benzene, 1,4-dibromo-2-[(6-bromohexyl)oxy]-5-(hexyloxy)-
• CAS No: 655227-34-2
• MF: C₁₈H₂₇Br₃O₂
• MW: 515.117783784866
• CID: 1688785
• PubChem ID: 68816341
• Update Time: 2025-04-21

Benzene, 1,4-dibromo-2-[(6-bromohexyl)oxy]-5-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-dibromo-2-[(6-bromohexyl)oxy]-5-(hexyloxy)-
• 1,4-dibromo-2-(6-bromohexoxy)-5-hexoxybenzene
• 655227-34-2
• 1,4-DIBROMO-2-[(6-BROMOHEXYL)OXY]-5-(HEXYLOXY)BENZENE
• SCHEMBL3858144
• DTXSID40739089

• Inchi： 1S/C18H27Br3O2/c1-2-3-4-8-11-22-17-13-16(21)18(14-15(17)20)23-12-9-6-5-7-10-19/h13-14H,2-12H2,1H3
• InChI Key： GEXMLLPHLAHLGW-UHFFFAOYSA-N
• SMILES： BrCCCCCCOC1C=C(C(=CC=1Br)OCCCCCC)Br

Computed Properties

• Exact Mass: 511.95611
• Monoisotopic Mass: 511.95612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46